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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022

Essential Safety and Handling Guide for 4-
Bromobenzotrifluoride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Bromobenzotrifluoride (CAS No. 402-43-7). The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Hazard Identification and Key Properties

4-Bromobenzotrifluoride is a flammable liquid and vapor that can cause serious eye irritation
and skin irritation.[1][2] Inhalation may lead to respiratory system irritation.[1][2] It is crucial to
handle this chemical with appropriate safety measures to mitigate these risks.

Quantitative Data Summary

The physical and chemical properties of 4-Bromobenzotrifluoride are summarized below.
Note that some values may vary slightly between suppliers.
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Property Value Source(s)
Molecular Formula C7Ha4BrFs [3114]
Molecular Weight 225.01 g/mol [3114]
Appearance Colorless to light yellow liquid [31[41[5]
Boiling Point 154-155 °C (at 760 mmHQ) [1112][5]
Melting Point Approximately -30 °C [3]

Density ~1.607 g/mL at 25 °C [2][5]

Flash Point 48-49 °C (closed cup) [1][5]

- Insoluble in water; soluble in
Solubility ] [3]
organic solvents

Vapor Pressure 4.1 mmHg at 25 °C [6]

UN Number 1993 [5107]
Hazard Class 3 (Flammable Liquid) [51[7]
Packing Group 1 [51[7]

Operational and Disposal Plans

Strict adherence to the following protocols is mandatory for the safe handling and disposal of 4-
Bromobenzotrifluoride.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.[8] The minimum
required PPE includes:

e Eye and Face Protection: Wear chemical safety goggles that meet government standards
such as EN 166 (EU) or NIOSH (US).[5][7] A face shield should be worn in situations with a
high risk of splashing.[5][9]

e Skin Protection:
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o Gloves: Handle with chemical-resistant gloves.[5] Always inspect gloves before use and
consult the manufacturer's compatibility data to select the appropriate material (e.g., nitrile,
neoprene).

o Protective Clothing: Wear a flame-retardant lab coat or antistatic protective clothing.
Ensure clothing fully covers the arms and body to prevent skin exposure.[1][7]

e Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a
chemical fume hood), respiratory protection is not typically required.[1][10] If vapors or mists
are generated, or if working outside a fume hood, use a respirator with a suitable filter (e.qg.,
Type ABEK EN14387). For firefighting, a self-contained breathing apparatus (SCBA) is
necessary.[5][7]

Engineering Controls

e Work must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood.[3][7]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.[7][11]

o Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Step-by-Step Handling Protocol

Preparation:

Ensure all required engineering controls are operational.

Don all required PPE before entering the handling area.

Place absorbent, chemical-resistant pads on the work surface to contain minor drips.

Ground and bond all containers when transferring the material to prevent static discharge.[7]
Handling:

o Keep the container tightly closed when not in use.[1][5]
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Avoid contact with skin, eyes, and clothing.[7]

Avoid inhaling vapor or mist.[5]

Keep the chemical away from all sources of ignition, including heat, sparks, and open
flames.[1][5] No smoking is permitted in the area.[5]

Use only non-sparking tools during transfer and handling.[1][7]

Post-Handling and Decontamination:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][5]
e Clean the work area and any contaminated equipment.

 Remove PPE carefully to avoid contaminating skin.

o Contaminated clothing should be removed immediately and washed before reuse.[7][11]

Storage Plan

» Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and strong bases.[3][5][10]

o Keep containers tightly sealed to prevent leakage.[3][5] Opened containers must be carefully
resealed and kept upright.[5]

o Store in a dedicated flammables storage cabinet.[3]

Emergency Procedures

Spill Response:
o Evacuate all non-essential personnel from the spill area.[3]
 Remove all sources of ignition immediately.[1][5]

o Ensure adequate ventilation.
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o Wearing full PPE, contain the spill using a non-combustible absorbent material such as sand,
earth, or vermiculite.[5]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for chemical waste disposal.[5]

First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. If skin irritation occurs, get medical advice.[1][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1][11]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[5]

Disposal Plan

» All waste material, including contaminated absorbents and empty containers, must be
treated as hazardous waste.

» Dispose of contents and containers in accordance with all local, regional, and national
regulations.[1][7]

e Surplus and non-recyclable material should be handled by a licensed disposal company.[5]

e Do not mix with other waste streams.[5] Uncleaned containers should be treated as the
product itself.[5]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-
Bromobenzotrifluoride, from initial preparation to final disposal.
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Safe Handling Workflow: 4-Bromobenzotrifluoride
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Caption: Logical workflow for safely handling 4-Bromobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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